Cas no 313528-58-4 (2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313528-58-4
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 3936310
• PubChem ID: 746880
• Update Time: 2025-06-07

2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-(4-methyl-2-benzothiazolyl)-
• 2-chloro-N-(4-methylbenzo[d]thiazol-2-yl)benzamide
• 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• 313528-58-4
• AA-504/34481006
• F0012-0169
• AKOS001039127
• SCHEMBL2754060
• Z29808992

• Inchi： 1S/C15H11ClN2OS/c1-9-5-4-8-12-13(9)17-15(20-12)18-14(19)10-6-2-3-7-11(10)16/h2-8H,1H3,(H,17,18,19)
• InChI Key： ZQRJBYJQVCWDSQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 302.0280618Da
• Monoisotopic Mass: 302.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 313528-58-4)

2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, identified by its Chemical Abstracts Service (CAS) number 313528-58-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of a chloro substituent and a benzothiazole moiety in its structure contributes to its unique chemical properties, which are being explored for various therapeutic applications.

The compound belongs to the class of benzamide derivatives, which are well-known for their diverse pharmacological effects. Specifically, the 4-methyl-1,3-benzothiazol-2-yl group introduces a heterocyclic framework that is commonly associated with biological activity. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a chloro group at the 2-position of the benzamide moiety further modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide may interact with enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. The benzothiazole ring is particularly interesting as it can serve as a scaffold for designing molecules with enhanced selectivity and potency.

In vitro studies have begun to unravel the pharmacological profile of 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. Initial experiments indicate that it exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, the compound demonstrates potential antimicrobial properties, making it a candidate for developing new antibiotics to combat resistant bacterial strains. These findings are particularly relevant in light of the growing global concern over antibiotic resistance.

The synthesis of 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiazole core efficiently. The chloro substitution at the benzamide position is achieved through nucleophilic aromatic substitution (SNAr), a reaction that is highly dependent on electronic and steric factors inherent to the substrate.

One of the key challenges in working with 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide is its potential sensitivity to environmental conditions. Like many heterocyclic compounds, it may exhibit photochemical reactivity under certain conditions, necessitating careful handling and storage protocols. However, recent improvements in synthetic methodologies have mitigated these issues to some extent, allowing for more robust experimental procedures.

The pharmacokinetic properties of 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide are also being actively investigated. Preliminary data suggest that it has reasonable oral bioavailability and moderate metabolic stability in vivo. These characteristics are crucial for evaluating its potential as a drug candidate, as they influence how the compound is processed within the body and ultimately determines its therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the research on 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. High-throughput screening (HTS) techniques have been employed to rapidly assess its activity against a wide range of biological targets. This approach has identified several lead compounds that are now undergoing further optimization to improve their pharmacological profiles.

The future prospects for 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide appear promising, with ongoing studies focusing on elucidating its mechanism of action and exploring new therapeutic applications. The integration of artificial intelligence (AI) into drug discovery processes has also shown great potential in accelerating the development of novel derivatives with enhanced properties.

In conclusion,2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 313528-58-4) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for developing new therapeutic agents. As research continues to progress, this molecule is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.